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ETP-46321 is a potent and selective inhibitor of phosphoinositide-3-kinase (PI3K) isoforms α and δ,

identified as a promising candidate for oral cancer therapy due to its favorable pharmacokinetic profile and

efficacy in preclinical models [1] [2] [3].

The table below summarizes its key biochemical and cellular properties:

Property Value Details / Additional Data

IC₅₀ (PI3Kα) 2.3 nM (Ki
app) -

IC₅₀ (PI3Kδ) 14.2 nM (Ki
app) -

Selectivity >200-fold selective for p110α/δ over
p110β/γ [4]

Selective versus mTOR and 288 other
kinases [4] [5].

Cellular IC₅₀ 8.3 nM Inhibition of AKT Ser473 phosphorylation in
human U2OS cells [3].

Mouse PK
(BALB/C)

Clearance: 0.6 L/h/kg; Oral
Bioavailability: ~90% [5] [3]

-

ETP-46321 also effectively inhibits p110α mutant enzymes found in human cancers (E542K, E545K, and

H1047R) and synergizes with cytotoxic and targeted therapeutics [4] [3].
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In Vivo Xenograft Study Design and Protocol

The search results describe several in vivo efficacy studies for ETP-46321, primarily based on a 2012

publication [4] [2] [3].

Key In Vivo Findings

Study Model Compound/Dose
Treatment
Regimen

Key Results

U87 MG Xenograft
(Pharmacodynamic)

ETP-46321 Single dose Reduction in
phosphorylation of Akt in

tumors [4].

HT-29 & A549 Xenografts
(Lung & Colon)

ETP-46321 Once daily (QD)

oral dosing

Delayed growth of HT-29

and A549 xenografts [4].

Ovarian Cancer Model
(Combination)

ETP-46321 +

Doxotaxel

Not specified Synergistic effect

observed [4].

K-Ras G12V GEMM
(Genetically Engineered Mouse
Model)

ETP-46321 50 mg/kg, p.o.,

daily for 3 weeks

Significant tumor growth

inhibition (~51%) [5] [2]
[3].

Detailed Experimental Workflow

The following diagram outlines the general workflow for the in vivo efficacy studies described in the search

results.
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Start In Vivo Study

Tumor Cell Line Preparation
(e.g., A549, HT-29)

Host Mice
(Immunodeficient for xenografts)

Tumor Cell Implantation

Randomization into
treatment and control groups

Oral Dosing (Gavage)
ETP-46321 (e.g., 50 mg/kg)

Vehicle Control
Once Daily Schedule

Tumor Volume Monitoring
via Caliper Measurements

Terminal Tumor Harvest

Analysis:
Tumor Growth Inhibition

p-AKT Levels (Western Blot)
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Study End

Click to download full resolution via product page

Pathway Inhibition Mechanism

ETP-46321 exerts its effects by inhibiting the PI3K/AKT signaling pathway. The diagram below illustrates

this mechanism of action.
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Sample In Vivo Dosing Protocol

Based on the search results, here is a sample dosing protocol for a xenograft study:

Compound: ETP-46321 [4] [3].
Formulation: Details not specified in search results; typically prepared in a vehicle suitable for oral

gavage (e.g., aqueous solution with suspending agents).
Dosage: 50 mg/kg was used in a K-Ras G12V mouse model [3]. Effective in delaying growth of

xenografts with once-daily dosing [4].
Route of Administration: Oral (p.o.) [4] [3].

Dosing Schedule: Once daily (QD) [4]. In a specific model, treatment lasted for three weeks [3].
Control Group: Vehicle-only control.

Limitations and Further Research

The available information has some limitations. Specific details on vehicle composition, randomization

methods, and exact tumor volume measurement schedules are not included in the search results. The data is

from a single 2012 publication [4] [2], so consulting more recent literature is essential to confirm these

findings and explore subsequent development of ETP-46321 or similar compounds.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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